molecular formula C13H9NO B1201435 N-Formylcarbazole CAS No. 39027-95-7

N-Formylcarbazole

Cat. No. B1201435
CAS RN: 39027-95-7
M. Wt: 195.22 g/mol
InChI Key: WIJUWUXVANGIPQ-UHFFFAOYSA-N
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Description

N-Formylcarbazole is a chemical compound used as a formylation reagent for amines . It has been reported to enable the selective formylation of sterically less hindered aliphatic primary and secondary amines .


Synthesis Analysis

The synthesis of N-Formylcarbazole involves the formylation of amines . The characteristic reactivity of N-Formylcarbazole enables the selective formylation of sterically less hindered aliphatic primary and secondary amines . Sterically bulkier amines and weakly nucleophilic amines such as anilines are less reactive under the reaction conditions .


Chemical Reactions Analysis

N-Formylcarbazole is used in the formylation of amines . The characteristic reactivity of N-Formylcarbazole enables the selective formylation of sterically less hindered aliphatic primary and secondary amines . In contrast, sterically bulkier amines and weakly nucleophilic amines such as anilines are less reactive under the reaction conditions .

Scientific Research Applications

  • Formylation of Amines : N-Formylcarbazole is utilized as a formylation reagent for amines, enabling selective formylation of sterically less hindered aliphatic primary and secondary amines. This characteristic reactivity makes it useful in pharmaceutical syntheses (Kang et al., 2022).

  • Antimicrobial Activity : Certain carbazole alkaloids, including those derived from N-Formylcarbazole, exhibit antimicrobial properties against both Gram-positive and Gram-negative bacteria, as well as fungi (Chakraborty et al., 1995).

  • Synthesis of Carbazole Alkaloids : N-Formylcarbazole is instrumental in the synthesis of various naturally occurring formylcarbazole alkaloids, used in pharmacological research (Hesse et al., 2014).

  • Antifungal and Antimycobacterial Activities : Carbazole derivatives including 3-formylcarbazole show significant antimycobacterial and antifungal activities, suggesting potential therapeutic applications (Sunthitikawinsakul et al., 2003).

  • Regulation of Aryl Hydrocarbon Receptor (AHR) Signaling : 6-Formylindolo[3,2-b]carbazole (FICZ), a derivative of N-Formylcarbazole, is a potent AHR agonist and is involved in regulating AHR signaling, especially in the context of cytochrome P4501 enzymes (Wincent et al., 2016).

  • Formation of Metastable Anionic Carbazole Carbinols : N-Formylcarbazole is used in forming metastable anionic carbazole carbinols, which are intermediates in the synthesis of various organic compounds (Dixon & Lucas, 2004).

  • Diverse Biological Activities : N-Formylcarbazole and its derivatives exhibit a wide range of biological activities, including antimicrobial, antitumor, anti-inflammatory, and neuroprotective properties, making them valuable in medicinal chemistry research (Bashir et al., 2015).

properties

IUPAC Name

carbazole-9-carbaldehyde
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H9NO/c15-9-14-12-7-3-1-5-10(12)11-6-2-4-8-13(11)14/h1-9H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WIJUWUXVANGIPQ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C3=CC=CC=C3N2C=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H9NO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60192293
Record name N-Formylcarbazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60192293
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

195.22 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-Formylcarbazole

CAS RN

39027-95-7
Record name N-Formylcarbazole
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0039027957
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name N-Formylcarbazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60192293
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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